Cas no 203661-25-0 (Ethyl 4-(2-ethoxy-2-oxoethyl)-4-(nitromethyl)cyclohexanecarboxylate)

• Product Name: Ethyl 4-(2-ethoxy-2-oxoethyl)-4-(nitromethyl)cyclohexanecarboxylate
• CAS No: 203661-25-0
• MF: C₁₄H₂₃NO₆
• MW: 301.33552479744
• CID: 2169454
• Update Time: 2023-08-05

Ethyl 4-(2-ethoxy-2-oxoethyl)-4-(nitromethyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-ethoxy-2-oxoethyl)-4-(nitromethyl)cyclohexanecarboxylate
• ethyl 4-[2-(ethyloxy)-2-oxoethyl]-4-(nitromethyl)cyclohexanecarboxylate
• AGKRMAXQFOYOFS-UHFFFAOYSA-N
• AM100478
• Z3172
• Ethyl4-[2-(ethyloxy)-2-oxoethyl]-4-(nitromethyl)cyclohexanecarboxylate

• Inchi： 1S/C14H23NO6/c1-3-20-12(16)9-14(10-15(18)19)7-5-11(6-8-14)13(17)21-4-2/h11H,3-10H2,1-2H3
• InChI Key： AGKRMAXQFOYOFS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(C[N+](=O)[O-])(CC(=O)OCC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 381
• Topological Polar Surface Area: 98.4